Cas no 4234-23-5 (perfluoroundecanoic acid)

• Product Name: perfluoroundecanoic acid
• CAS No: 4234-23-5
• MF: C₁₁HF₂₁O₂
• MW: 564.090917348862
• CID: 927991
• PubChem ID: 73557474
• Update Time: 2025-04-19

perfluoroundecanoic acid Chemical and Physical Properties

Names and Identifiers

• perfluoroundecanoic acid
• HENICOSAFLUOROUNDECANOIC ACID
• PFUNA
• PFUNDA
• SCHEMBL814268
• Ammonium octadecfluoro-9-(trifluoromethyl)decanoate
• Ammonium 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoate
• NS00109808
• 4234-23-5
• DTXSID20897176
• Ammonium perfluoroundecanoate

• Inchi： 1S/C11HF21O2/c12-2(13,1(33)34)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)32/h(H,33,34)
• InChI Key： SIDINRCMMRKXGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 563.96400
• Monoisotopic Mass: 580.9906698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 784
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Melting Point: 96-101 °C(lit.)
• Boiling Point: 160 °C60 mm Hg(lit.)
• Flash Point: >230 °F
• PSA: 37.30000
• LogP: 6.35100

perfluoroundecanoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/38